N-Benzyl-N-(cyclohex-1-en-1-yl)acetamide
Overview
Description
N-Benzyl-N-(cyclohex-1-en-1-yl)acetamide, also known as benzylcyclohexaneacetamide, is a chemical compound that has been the subject of scientific research due to its potential therapeutic effects. It belongs to the class of compounds known as N-substituted amides and has been studied for its various pharmacological properties.
Mechanism of Action
The exact mechanism of action of N-Benzyl-N-(cyclohex-1-en-1-yl)acetamide is not fully understood. However, it is believed to act through the modulation of the GABAergic system, which is involved in the regulation of neuronal excitability. It has also been shown to interact with voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
N-Benzyl-N-(cyclohex-1-en-1-yl)acetamide has been shown to produce several biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. It has also been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-Benzyl-N-(cyclohex-1-en-1-yl)acetamide is its potential therapeutic effects. It has been shown to possess several pharmacological properties that make it a promising candidate for the treatment of various neurological disorders. However, one of the limitations of this compound is its relatively low solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are several possible future directions for the study of N-Benzyl-N-(cyclohex-1-en-1-yl)acetamide. One possible direction is the investigation of its potential use in the treatment of other neurological disorders such as Alzheimer's disease and Parkinson's disease. Another possible direction is the development of more efficient synthesis methods that can produce the compound in higher yields and purity. Additionally, the study of its pharmacokinetics and toxicity profile may provide valuable information for its potential use in clinical settings.
Scientific Research Applications
N-Benzyl-N-(cyclohex-1-en-1-yl)acetamide has been the subject of several studies due to its potential therapeutic effects. It has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of various neurological disorders such as epilepsy and neuropathic pain.
properties
IUPAC Name |
N-benzyl-N-(cyclohexen-1-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO/c1-13(17)16(15-10-6-3-7-11-15)12-14-8-4-2-5-9-14/h2,4-5,8-10H,3,6-7,11-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVAGHKXCGNORSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(CC1=CC=CC=C1)C2=CCCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00511101 |
Source
|
| Record name | N-Benzyl-N-(cyclohex-1-en-1-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00511101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzyl-N-(cyclohex-1-en-1-yl)acetamide | |
CAS RN |
85031-42-1 |
Source
|
| Record name | N-Benzyl-N-(cyclohex-1-en-1-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00511101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,7-Dimethylpyrazolo[1,5-a]pyridine-3-carboxylic acid](/img/structure/B1601307.png)
![[2-(Methoxymethyl)phenyl]methanol](/img/structure/B1601313.png)
![(S)-tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate](/img/structure/B1601323.png)